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Compound of Interest

Methyl 4-(dimethylamino)-2-
Compound Name:

hydroxybenzoate
CAS No.: 27559-59-7
Cat. No.: B1321184

Get Quote

Executive Summary & Mechanism of Action

Methyl 4-(dimethylamino)-2-hydroxybenzoate is a dual-mechanism fluorophore.[1] It
combines the solvatochromic properties of a push-pull system (dimethylamino donor + ester
acceptor) with the photophysical stability of an ESIPT core.

The ESIPT Advantage

Standard commercial dyes like Prodan or Fluorescein emit from the same tautomeric form they
absorb in, leading to small Stokes shifts (typically 20—50 nm). This results in self-quenching
and inner-filter effects at high concentrations.[1]

In contrast, MDHS undergoes a structural transformation in the excited state:

« Excitation: The ground-state Enol (E) form absorbs a photon.[1]
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e Proton Transfer: The acidity of the hydroxyl group increases, and the basicity of the carbonyl
oxygen increases. A proton transfers ultrafast (<100 fs) across the intramolecular hydrogen
bond.[1]

o Emission: The molecule relaxes from the Keto (K)* excited state, emitting a photon at a
significantly longer wavelength (Red-shifted).[1]

o Reset: The molecule returns to the Ground Keto (K) state and instantly back-transfers the
proton to the Enol (E) form.

Diagram: ESIPT Photophysical Cycle
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Enol (Excited) ___(<100fs) __ Keto (Excited) Fluorescence
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Caption: The four-level photophysical cycle of MDHS. Energy is absorbed by the Enol form but
emitted by the Keto form, generating a massive Stokes shift.

Performance Comparison: MDHS vs. Commercial
Standards

The following analysis compares MDHS against Prodan (standard for polarity sensing) and Nile
Red (standard for lipid staining).

Comparative Data Table
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MDHS (This Prodan Nile Red
Feature . .
Product) (Commercial Std) (Commercial Std)
) ) ICT (Intramolecular )
Primary Mechanism ESIPT + ICT TICT (Twisted ICT)

Charge Transfer)

Stokes Shift

Massive (~80-120

nm)

Moderate (~40-60

nm)

Moderate (~40 nm)

Self-Quenching

Negligible (due to
large shift)

High (requires low

conc.)[1]

Moderate

Solvent Sensitivity

Dual-Emission
(Enol/Keto ratio)

Shift in A_max only

Shift in A_max only

H-Bond Sensitivity

Extreme (Disrupts
ESIPT)

Moderate

Low

Photostability

High (Rapid proton

return)

Moderate (Bleaches

over time)

Low (Bleaches in

polar solvents)

Excitation Range

UV to Blue (~340-380

nm)

UV (~360 nm)

Green (~530 nm)

Critical Analysis

» Signal-to-Noise Ratio: MDHS offers superior signal-to-noise in dense labeling applications.[1]
Because the emission (orange/red) is spectrally separated from the absorption (UV/blue) by
over 100 nm, there is zero re-absorption of the emitted light.[2] Prodan signals often overlap
with their own absorption tail.[1]

» Ratiometric Sensing: MDHS is a "self-calibrating” probe.[1] In non-polar environments (e.qg.,
lipid core), ESIPT is efficient (strong Keto emission). In polar/protic solvents (e.g., water),
hydrogen bonding with the solvent blocks the intramolecular transfer, forcing emission from
the Enol form (blue).

o Result: You can measure the Blue/Orange ratio to determine local polarity, independent of
dye concentration. Prodan only offers an intensity/wavelength shift, which is concentration-
dependent.[1]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-_Dimethylamino_salicylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Dimethylamino_salicylic-acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC9880998/
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Dimethylamino_salicylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Dimethylamino_salicylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Dimethylamino_salicylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321184?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Experimental Protocols
Protocol A: Synthesis of Methyl 4-(dimethylamino)-2-
hydroxybenzoate

Note: This protocol assumes starting from the commercially available 4-aminosalicylic acid.[1]
Reagents:

e 4-Aminosalicylic acid (PAS)[1]

Methanol (Anhydrous)[1]

Sulfuric Acid (H2SOa4, conc.)[1]

Methyl lodide (CHsl) or Dimethyl Sulfate[1]

Potassium Carbonate (K2COs)[1]

Workflow Diagram:
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Esterification
Reflux 4-amino-2-hydroxybenzoic acid
in MeOH + H2S04 (cat)

l

Isolation
Neutralize with NaHCO3
Extract into EtOAc

l

N-Methylation
React Methyl ester with CH3I
Base: K2CO3, Solvent: Acetone

l

Purification
Column Chromatography
(Hexane:EtOAc gradient)

Final Product:

Methyl 4-(dimethylamino)-2-hydroxybenzoate

Click to download full resolution via product page

Caption: Step-by-step synthetic route converting 4-aminosalicylic acid to the target MDHS
fluorophore.

Detailed Steps:

« Esterification: Dissolve 10g of 4-aminosalicylic acid in 100mL anhydrous methanol. Add 2mL
conc. H2SOa4 dropwise.[1] Reflux for 12 hours.

o Workup: Evaporate methanol. Neutralize residue with sat.[1][3] NaHCOs. Extract with Ethyl
Acetate (3x).[1] Dry over MgSOa4 and concentrate to yield Methyl 4-aminosalicylate.[1]

o Methylation: Dissolve the intermediate in acetone. Add 2.5 equivalents of Methyl lodide and
3 equivalents of K2COs. Reflux for 6 hours (monitor via TLC).
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 Purification: The dimethylated product is less polar.[1] Purify via silica gel chromatography
(10% EtOAc in Hexanes) to obtain pale yellow crystals.

Protocol B: Ratiometric Lipophilicity Assay

Objective: Determine the polarity of unknown liposomes or solvent mixtures.

Preparation: Prepare a 1 mM stock solution of MDHS in DMSO.

Staining: Add MDHS to the sample (final conc. 5 uM).[1] Incubate for 10 mins at RT.

Measurement:

o Excitation: 350 nm.[1]

o Emission Scan: 400 nm — 650 nm.[1]

Analysis:

o Peak 1 (Enol, ~450 nm): Indicates Polar/H-bonding environment.[1]

o Peak 2 (Keto, ~550+ nm): Indicates Hydrophobic/Protected environment.[1]
o Calculation: Polarity Index = Intensity(Enol) / Intensity(Keto).[1]
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validation of salicylate ESIPT).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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